Cas no 362472-82-0 (NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylhexopyranoside)

362472-82-0 structure
Product name:NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylhexopyranoside
NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylhexopyranoside Chemical and Physical Properties
Names and Identifiers
-
- NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylh
- Q27253989
- Withanoside VI
- 362472-82-0
- Withanoside vi, (-)-
- SCHEMBL16365857
- Ergosta-5,24-dien-26-oic acid, 3-((6-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-1,20,22-trihydroxy-, sigma-lactone, (1alpha,3beta,22R)-
- UNII-25Q6Y8Y108
- 25Q6Y8Y108
- ERGOSTA-5,24-DIEN-26-OIC ACID, 3-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-1,20,22-TRIHYDROXY-, .SIGMA.-LACTONE, (1.ALPHA.,3.BETA.,22R)-
- 2-[1-hydroxy-1-[1-hydroxy-10,13-dimethyl-3-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
- NCGC00384907-01
- NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylhexopyranoside
- AKOS040734994
- (-)-Withanoside VI
-
- Inchi: 1S/C40H62O15/c1-17-12-28(55-35(49)18(17)2)40(5,50)26-9-8-22-21-7-6-19-13-20(14-27(42)39(19,4)23(21)10-11-38(22,26)3)52-37-34(48)32(46)30(44)25(54-37)16-51-36-33(47)31(45)29(43)24(15-41)53-36/h6,20-34,36-37,41-48,50H,7-16H2,1-5H3
- InChI Key: MKCYAASFWFGIJK-UHFFFAOYSA-N
- SMILES: O([H])C(C([H])([H])[H])(C1([H])C([H])([H])C(C([H])([H])[H])=C(C([H])([H])[H])C(=O)O1)C1([H])C([H])([H])C([H])([H])C2([H])C3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])(C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C21C([H])([H])[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[H])O[H])O[H]
Computed Properties
- Exact Mass: 782.40887127g/mol
- Monoisotopic Mass: 782.40887127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 55
- Rotatable Bond Count: 8
- Complexity: 1500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 20
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 245
NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylhexopyranoside Related Literature
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P. Matthew Joyner,Robert H. Cichewicz Nat. Prod. Rep. 2011 28 26
-
Li-Xia Chen,Hao He,Feng Qiu Nat. Prod. Rep. 2011 28 705
362472-82-0 (NCGC00384907-01_C40H62O15_1,20-Dihydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-hexopyranosylhexopyranoside) Related Products
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